Cas no 1211531-45-1 (1-(3-bromopyridin-4-yl)methylpiperazine)

• Product Name: 1-(3-bromopyridin-4-yl)methylpiperazine
• CAS No: 1211531-45-1
• MF: C₁₀H₁₄BrN₃
• MW: 256.14226102829
• CID: 6305741
• PubChem ID: 84708845
• Update Time: 2025-10-29

1-(3-bromopyridin-4-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromopyridin-4-yl)methylpiperazine
• EN300-1912020
• 1-((3-bromopyridin-4-yl)methyl)piperazine
• 1-[(3-bromopyridin-4-yl)methyl]piperazine
• 1211531-45-1
• GS2331

• Inchi： 1S/C10H14BrN3/c11-10-7-13-2-1-9(10)8-14-5-3-12-4-6-14/h1-2,7,12H,3-6,8H2
• InChI Key： AYZXLWSKEUCONX-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1CN1CCNCC1

Computed Properties

• Exact Mass: 255.03711g/mol
• Monoisotopic Mass: 255.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 28.2Ų

Additional information on 1-(3-bromopyridin-4-yl)methylpiperazine

1-(3-Bromopyridin-4-yl)methylpiperazine: A Comprehensive Overview

The compound 1-(3-bromopyridin-4-yl)methylpiperazine, identified by the CAS number 1211531-45-1, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used in drug design due to its unique properties and ability to form hydrogen bonds. The substitution of the piperazine ring with a 3-bromopyridin-4-ylmethyl group introduces additional functionality, making this compound particularly interesting for researchers in the field of medicinal chemistry.

Recent studies have highlighted the importance of heterocyclic compounds like 1-(3-bromopyridin-4-yl)methylpiperazine in the development of new therapeutic agents. The combination of a pyridine ring, which is known for its aromatic stability and electron-withdrawing properties, with the piperazine moiety creates a molecule that can interact with various biological targets. This makes it a promising candidate for use in drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of 1-(3-bromopyridin-4-yl)methylpiperazine involves a series of well-established organic reactions. Typically, the piperazine ring is first functionalized with an appropriate leaving group, such as a bromide or chloride, to facilitate nucleophilic substitution. The pyridine ring is then introduced via a coupling reaction, often using palladium catalysts in the presence of a base. This approach ensures high yields and good purity of the final product. The CAS number 1211531-45-1 serves as a unique identifier for this compound, allowing researchers to reference it consistently in scientific literature and databases.

In terms of pharmacological activity, 1-(3-bromopyridin-4-yl)methylpiperazine has shown potential as an inhibitor of several key enzymes involved in disease pathways. For instance, recent research has demonstrated its ability to modulate the activity of kinases and proteases, which are critical targets in oncology and inflammation research. The bromine substituent on the pyridine ring plays a crucial role in enhancing the molecule's binding affinity to these targets, making it a valuable tool for drug developers.

Beyond its pharmacological applications, 1-(3-bromopyridin-4-yl)methylpiperazine also finds use in materials science. Its rigid structure and ability to form hydrogen bonds make it an ideal candidate for constructing supramolecular assemblies and functional materials. Researchers have explored its potential in creating self-assembled monolayers and stimuli-responsive materials, which could have applications in sensors and drug delivery systems.

The study of 1-(3-bromopyridin-4-yl)methylpiperazine continues to evolve as new research emerges. Scientists are increasingly focusing on understanding its interaction with biological systems at the molecular level. Advanced techniques such as X-ray crystallography and computational modeling are being employed to elucidate its binding modes and optimize its pharmacokinetic properties. These efforts are expected to pave the way for the development of more effective therapeutic agents based on this compound.

In conclusion, 1-(3-bromopyridin-4-yl)methylpiperazine, identified by CAS number 1211531-45-1, represents a versatile molecule with wide-ranging applications in chemistry and pharmacology. Its unique structure and functional groups make it an attractive target for researchers seeking to develop innovative solutions in drug discovery and materials science. As ongoing studies uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.